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Compound of Interest

Compound Name: 4-Bromo-2-methylanisole

Cat. No.: B088804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-Bromo-2-
methylanisole (CAS No. 14804-31-0). The following sections detail the physical and chemical

properties, toxicological data, handling and storage procedures, and emergency measures to

ensure the safe use of this compound in a laboratory setting.

Chemical and Physical Properties
4-Bromo-2-methylanisole is a brominated aromatic compound.[1] Its properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₈H₉BrO [1][2][3][4]

Molecular Weight 201.06 g/mol [2][4][5][6]

Appearance
White to cream or pale yellow

solid crystalline powder
[3][7]

Melting Point 66 - 69 °C / 150.8 - 156.2 °F [2][5][7]

Boiling Point 126 - 128 °C @ 10 Torr [2]

Flash Point
No information available/Not

applicable
[5][7]

Solubility
Moderately soluble in organic

solvents, low solubility in water
[1]

CAS Number 14804-31-0 [1][2][3][4][5][7]

Toxicological Information and Hazard Identification
While some safety data sheets suggest that 4-Bromo-2-methylanisole is not classified as

hazardous under the 2012 OSHA Hazard Communication Standard, other sources indicate

potential hazards.[7] It is prudent to handle this chemical with care, assuming it may cause skin

and eye irritation.

Hazard
Classification
(GHS)

Category Statement Source(s)

Skin

Corrosion/Irritation
2 Causes skin irritation [6][8]

Serious Eye

Damage/Eye Irritation
2A

Causes serious eye

irritation
[6][8]

Specific Target Organ

Toxicity (Single

Exposure)

3
May cause respiratory

irritation
[6][8]
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Acute Toxicity: Information on acute toxicity is limited.[7]

Carcinogenicity: There is no information available to indicate that this compound is a

carcinogen.[7]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure

laboratory safety.

Engineering Controls
Work in a well-ventilated area. Use of a chemical fume hood is recommended for all

procedures involving this compound.[9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[7] For large-scale operations or in situations with potential

for aerosolization, a NIOSH/MSHA approved respirator may be necessary.[10]

General Hygiene Measures
Avoid contact with skin, eyes, and clothing.[7]

Do not ingest or inhale.[7]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[11]

Storage
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Store away from heat and sources of ignition.[7]

Experimental Protocols: Risk Assessment Workflow
The following diagram illustrates a logical workflow for risk assessment and control when

working with 4-Bromo-2-methylanisole.
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Planning Phase

Control Measures

Execution & Response

Identify Hazards
(Skin/Eye Irritant, Inhalation)

Assess Risks
(Exposure potential, Severity)

Implement Engineering Controls
(Fume Hood)

Select & Use PPE
(Goggles, Gloves, Lab Coat)

Establish Safe Work Practices
(Hygiene, Storage)

Perform Experiment

Monitor for Exposure

Emergency Response
(First Aid, Spill Control)

If Exposure Occurs

Click to download full resolution via product page

Caption: Risk assessment and control workflow for handling 4-Bromo-2-methylanisole.
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First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Procedure Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[7]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[7]

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Get

medical attention if symptoms

occur.

[7][10][12]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical

attention.

[7][10][12]

Fire and Explosion Hazards
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Hazard Details Source(s)

Flammability Combustible solid. [5]

Suitable Extinguishing Media

Use water spray, carbon

dioxide (CO2), dry powder, or

foam.

[11]

Unsuitable Extinguishing

Media

Do not use a heavy water

stream.
[11]

Hazardous Combustion

Products

May produce carbon

monoxide, carbon dioxide, and

hydrogen bromide upon

combustion.

[9]

Firefighter Protective

Equipment

As in any fire, wear self-

contained breathing apparatus

(SCBA) with a full facepiece

operated in pressure-demand

or other positive pressure

mode and full protective gear.

[7]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[7]

Environmental Precautions: Should not be released into the environment.[7]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

dust formation.[7]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Contact a licensed professional waste disposal service to dispose of this material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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